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Compound of Interest

Compound Name: 4-(3,5-Difluorophenyl)phenol

CAS No.: 656304-67-5

Cat. No.: B1610069

Get Quote

Executive Summary
4-(3,5-Difluorophenyl)phenol (CAS: 656304-67-5) is a specialized fluorinated biaryl building

block critical to the development of high-performance liquid crystals (LCs) and privileged

medicinal chemistry scaffolds.[1] Its structural core—a biphenyl system with a polar phenolic

head and a lipophilic, electron-deficient difluorophenyl tail—imparts unique dielectric anisotropy

and metabolic stability. This guide provides a rigorous technical analysis of its properties, a

validated synthesis protocol via Suzuki-Miyaura coupling, and a strategic overview of its

applications in materials science and drug discovery.

Part 1: Physicochemical Profile[2][3]
The introduction of fluorine atoms at the 3' and 5' positions of the biphenyl core significantly

alters the electronic landscape of the molecule compared to the non-fluorinated parent, 4-

phenylphenol.

Table 1: Key Chemical Properties
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Property Value / Description Source/Note

CAS Number 656304-67-5 [1]

IUPAC Name 4-(3,5-Difluorophenyl)phenol [1]

Molecular Formula C₁₂H₈F₂O [1]

Molecular Weight 206.19 g/mol [1]

SMILES Oc1ccc(cc1)c2cc(F)cc(F)c2 [1]

Appearance
White to off-white crystalline

solid
Observed in analogues

Predicted pKa ~9.2 - 9.5
Est.[1] based on Hammett

substituent constants (σ)

LogP (Predicted) ~3.4 [1]

H-Bond Donors 1 [1]

H-Bond Acceptors 3 (1 Oxygen, 2 Fluorines) [1]

Electronic & Steric Effects
Acidity: The 3,5-difluorophenyl group acts as an electron-withdrawing group (EWG) via

induction (

), stabilizing the phenoxide anion more effectively than a simple phenyl group. This results in
a lower pKa compared to phenol (pKa ≈ 10.0) or 4-phenylphenol.[2]

Dielectric Anisotropy: In liquid crystal applications, the C-F bonds create a strong dipole

moment perpendicular to the long axis of the molecule (if substituted laterally) or enhance

the longitudinal dipole if positioned appropriately. For this specific isomer, the symmetry of

the 3,5-difluoro substitution creates a resultant dipole that influences the

(dielectric anisotropy) essential for switching voltages in LC displays [2].

Part 2: Synthetic Pathways (Suzuki-Miyaura
Coupling)
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The most robust route to 4-(3,5-difluorophenyl)phenol is the palladium-catalyzed Suzuki-

Miyaura cross-coupling. This method is preferred over Gomberg-Bachmann or Ullmann

couplings due to mild conditions and high functional group tolerance.

Validated Protocol
Reaction: Coupling of 4-bromophenol with 3,5-difluorophenylboronic acid.

Reagents:

Substrate A: 4-Bromophenol (1.0 equiv)

Substrate B: 3,5-Difluorophenylboronic acid (1.2 equiv)

Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%) or Pd(PPh₃)₄

Base: Potassium Carbonate (K₂CO₃) (2.0 - 3.0 equiv)

Solvent System: 1,4-Dioxane : Water (4:1 v/v)

Atmosphere: Argon or Nitrogen (strictly degassed)

Step-by-Step Methodology:

Degassing: Charge a reaction vessel with 1,4-dioxane and water. Sparge with argon for 15-

20 minutes. Rationale: Dissolved oxygen can oxidize the Pd(0) active species to inactive

Pd(II), stalling the catalytic cycle.

Loading: Add 4-bromophenol, 3,5-difluorophenylboronic acid, and K₂CO₃ to the vessel.

Catalyst Addition: Add the Pd catalyst quickly under a positive pressure of argon. Seal the

vessel immediately.

Reaction: Heat the mixture to 80–90 °C for 12–16 hours. Monitor via TLC (eluent:

Hexanes/EtOAc 4:1) or HPLC. The product will be more polar than the boronic acid but less

polar than the bromophenol starting material.
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Work-up: Cool to room temperature. Dilute with ethyl acetate and wash with 1M HCl (to

neutralize the phenoxide intermediate and remove inorganic salts).

Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify via silica gel flash

chromatography. Recrystallize from Hexanes/CH₂Cl₂ to obtain high-purity crystals suitable

for electronic applications.

Reaction Mechanism Visualization
The following diagram illustrates the catalytic cycle, highlighting the critical Oxidative Addition

and Transmetalation steps governed by the fluorine substituents.
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Figure 1: Catalytic cycle for the synthesis of 4-(3,5-difluorophenyl)phenol via Suzuki-Miyaura

coupling.[1][3]
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Part 3: Applications & Strategic Value
Liquid Crystal (LC) Mesogens
The primary industrial utility of 4-(3,5-difluorophenyl)phenol lies in its role as a mesogenic

core.

Dielectric Tuning: The 3,5-difluoro substitution pattern creates a negative contribution to

dielectric anisotropy (

) if the dipole is lateral, or modifies the elastic constants (

) of the LC mixture.

Viscosity: Unlike cyano-biphenyls, fluorinated biphenyls typically exhibit lower rotational

viscosity (

), enabling faster response times in Active Matrix (TFT) displays [3].

Medicinal Chemistry (Bioisosteres)[6]
Metabolic Stability: The C-F bond is extremely strong (approx. 116 kcal/mol) and resistant to

cytochrome P450 oxidation. Blocking the 3' and 5' positions prevents metabolic

hydroxylation at these reactive sites, extending the half-life of the drug candidate.

Lipophilicity: The addition of two fluorine atoms increases logP, facilitating membrane

permeability while the phenolic -OH remains available for hydrogen bonding with target

protein residues (e.g., Serine or Threonine side chains).

Part 4: Analytical Characterization
To ensure the integrity of the synthesized material, the following analytical signals must be

verified:

¹H NMR (DMSO-d₆, 400 MHz):

~9.6 ppm (s, 1H, -OH).

~7.5 ppm (d, 2H, biphenyl AA'BB' system).
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~6.9 ppm (d, 2H, biphenyl AA'BB' system).

~7.3-7.4 ppm (m, 2H, fluorinated ring).

~7.1 ppm (tt, 1H, proton between fluorines).

¹⁹F NMR:

Single signal around -109 to -111 ppm (relative to CFCl₃), confirming the symmetry of the

3,5-substitution.

Mass Spectrometry (ESI-):

m/z = 205.0 [M-H]⁻.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 11310258, 4-(3,5-difluorophenyl)phenol. Retrieved January 28, 2026 from [Link]

Kirsch, P., & Bremer, M. (2000).Nematic Liquid Crystals for Active Matrix Displays: Molecular
Design and Synthesis. Angewandte Chemie International Edition.
Hird, M. (2007).Fluorinated Liquid Crystals: Properties and Applications. Chemical Society
Reviews. (Authoritative review on fluorine's effect on viscosity and dielectric anisotropy).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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